Cas no 1111113-49-5 (ethyl 4-(2-oxo-1H-pyrimidin-5-yl)benzoate)

• Product Name: ethyl 4-(2-oxo-1H-pyrimidin-5-yl)benzoate
• CAS No: 1111113-49-5
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD11876943
• CID: 2606795
• PubChem ID: 53222396
• Update Time: 2025-04-21

ethyl 4-(2-oxo-1H-pyrimidin-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-oxo-1H-pyrimidin-5-yl)benzoate
• DTXSID70686855
• MFCD11876943
• 5-(4-ETHOXYCARBONYLPHENYL)-2-HYDROXYPYRIMIDINE
• Ethyl 4-(2-oxo-1,2-dihydropyrimidin-5-yl)benzoate
• 1111113-49-5
• 5-(4-Ethoxycarbonylphenyl)-2-hydroxypyrimidine, 95%
• Ethyl 4-(2-hydroxypyrimidin-5-yl)benzoate

• MDL： MFCD11876943
• Inchi： 1S/C13H12N2O3/c1-2-18-12(16)10-5-3-9(4-6-10)11-7-14-13(17)15-8-11/h3-8H,2H2,1H3,(H,14,15,17)
• InChI Key： VHXRNMIYEAPPCI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=NC(NC=1)=O)=O

Computed Properties

• Exact Mass: 244.08479225Da
• Monoisotopic Mass: 244.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų